Cas no 39736-25-9 (Heptyl phenylacetate)

• Product Name: Heptyl phenylacetate
• CAS No: 39736-25-9
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 317308
• PubChem ID: 101315
• Update Time: 2025-04-19

Heptyl phenylacetate Chemical and Physical Properties

Names and Identifiers

• Heptyl phenylacetate
• heptyl 2-phenylacetate
• NSC 406420
• Phenylacetic acid heptyl ester
• UNII-F43QT54KTR
• Heptylphenyl acetate
• MFCMCQJYPOAXCB-UHFFFAOYSA-N
• HEPTYL PHENYL ACETATE
• EINECS 254-609-3
• ACETIC ACID, PHENYL-, HEPTYL ESTER
• F43QT54KTR
• (S)-(-)-1-(4-Methoxy-phenyl)-ethylamine
• NSC-406420
• Benzeneacetic acid, heptyl ester
• N-HEPTYL PHENYLACETATE
• A13167
• AI3-19339
• Q63409634
• NS00030657
• NSC406420
• 39736-25-9
• DTXSID1068198
• SCHEMBL3504146

• Inchi： 1S/C15H22O2/c1-2-3-4-5-9-12-17-15(16)13-14-10-7-6-8-11-14/h6-8,10-11H,2-5,9,12-13H2,1H3
• InChI Key： MFCMCQJYPOAXCB-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC=CC=1)=O)CCCCCCC

Computed Properties

• Exact Mass: 234.16206
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 3.74270